Cas no 1220-94-6 (1-Amino-4-(methylamino)anthracene-9,10-dione)

1-Amino-4-(methylamino)anthracene-9,10-dione is a functionalized anthraquinone derivative characterized by the presence of both amino and methylamino substituents on its aromatic ring system. This compound is primarily utilized as an intermediate in the synthesis of dyes and pigments, particularly in the production of high-performance colorants for industrial applications. Its structural features contribute to enhanced solubility and reactivity, facilitating further chemical modifications. The anthraquinone core provides stability and chromophoric properties, making it valuable in applications requiring lightfastness and thermal resistance. The compound's well-defined functional groups also enable its use in specialized organic synthesis, including the development of photoactive materials and coordination chemistry.
1-Amino-4-(methylamino)anthracene-9,10-dione structure
1220-94-6 structure
Product Name:1-Amino-4-(methylamino)anthracene-9,10-dione
CAS No:1220-94-6
MF:C15H12N2O2
MW:252.267983436584
CID:148587
Update Time:2026-05-14

1-Amino-4-(methylamino)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Amino-4-(methylamino)anthracene-9,10-dione
    • 9,10-Anthracenedione,1-amino-4-(methylamino)-
    • DISPERSE VIOLET 6B,DISPERSE VIOLET 4
    • 1-Amino-4-methylamino-anthrachinon
    • 1-amino-4-methylamino-anthraquinone
    • 1-Amino-4-N-methylamino-anthrachinon
    • 1-amino-4-N-methylaminoanthraquinone
    • Amacel Violet 6B
    • Disperse Fast Violet B
    • Disperse violet 4
    • Disperse Violet 4S
    • Dispersol Violet B
    • Nacelan Violet 4B
    • Oracet Violet B
    • Oracet Violet BN
    • Solvent violet 12
    • Supracet Violet 2B
    • Inchi: InChI=1S/C15H12N2O2/c1-17-11-7-6-10(16)12-13(11)15(19)9-5-3-2-4-8(9)14(12)18/h2-7,17H,16H2,1H3
    • InChI Key: ICVRBKCRXNVOJC-UHFFFAOYSA-N
    • SMILES: CNC1=C2C(=C(C=C1)N)C(=O)C3=CC=CC=C3C2=O

Computed Properties

  • Exact Mass: 252.09000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.1562 (rough estimate)
  • Melting Point: 193°C
  • Boiling Point: 395.45°C (rough estimate)
  • Refractive Index: 1.5906 (estimate)
  • PSA: 72.19000
  • LogP: 2.74010

1-Amino-4-(methylamino)anthracene-9,10-dione Customs Data

  • HS CODE:2922399090
  • Customs Data:

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on 1-Amino-4-(methylamino)anthracene-9,10-dione

Comprehensive Overview of 1-Amino-4-(methylamino)anthracene-9,10-dione (CAS No. 1220-94-6)

1-Amino-4-(methylamino)anthracene-9,10-dione, identified by its CAS number 1220-94-6, is a specialized organic compound belonging to the anthraquinone derivative family. This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and potential applications. With the increasing demand for advanced materials and dyes, understanding the characteristics and uses of 1-Amino-4-(methylamino)anthracene-9,10-dione is essential for researchers and professionals in the field.

The molecular structure of 1-Amino-4-(methylamino)anthracene-9,10-dione features an anthraquinone core substituted with amino and methylamino functional groups. This configuration imparts distinct electronic and optical properties, making it a candidate for applications in dye synthesis, photodynamic therapy, and organic electronics. Recent studies have explored its role in developing high-performance dyes and photoactive materials, aligning with the growing interest in sustainable and eco-friendly alternatives in the textile and manufacturing industries.

One of the most frequently searched questions related to this compound is: "What are the industrial applications of 1-Amino-4-(methylamino)anthracene-9,10-dione?" The answer lies in its versatility. For instance, it serves as a key intermediate in the synthesis of azo dyes, which are widely used in textiles, inks, and plastics. Additionally, its photophysical properties make it suitable for use in organic light-emitting diodes (OLEDs) and solar cells, areas that are currently at the forefront of renewable energy research.

Another trending topic is the environmental impact of synthetic dyes. Researchers are investigating 1-Amino-4-(methylamino)anthracene-9,10-dione as a potential green chemistry alternative due to its relatively low toxicity compared to traditional dye precursors. This aligns with the global shift toward sustainable practices, a subject frequently discussed in scientific forums and industry reports.

From a synthetic perspective, the preparation of 1-Amino-4-(methylamino)anthracene-9,10-dione involves multi-step organic reactions, often starting from anthraquinone derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed amination have been employed to improve yield and efficiency. These methods are particularly relevant to researchers searching for "efficient synthesis routes for anthraquinone derivatives" or "optimization of dye intermediates."

In the realm of biomedical research, 1-Amino-4-(methylamino)anthracene-9,10-dione has shown promise due to its fluorescence properties. It is being studied for potential use in bioimaging and diagnostic applications, where its stability and emission characteristics are advantageous. This ties into the broader interest in molecular probes and diagnostic tools, which are highly searched topics in the life sciences community.

Quality control and analytical methods for 1-Amino-4-(methylamino)anthracene-9,10-dione are also critical. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure purity and consistency. These methods are frequently queried by quality assurance professionals and analytical chemists seeking reliable protocols for compound characterization.

In summary, 1-Amino-4-(methylamino)anthracene-9,10-dione (CAS No. 1220-94-6) is a multifaceted compound with applications spanning dyes, electronics, and biomedicine. Its relevance to current trends such as sustainability, renewable energy, and advanced diagnostics makes it a subject of ongoing research and innovation. For those exploring its potential, understanding its synthesis, properties, and applications is key to unlocking its full value in scientific and industrial contexts.

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